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For small research teams and drug development professionals, understanding and complying
with technology licensing agreements can be a complex hurdle. This technical support center
provides clear guidance on MPEG LA (now Via Licensing Alliance) royalty reporting, focusing
on the specific needs and questions of the research community.

Frequently Asked Questions (FAQS)

Q1: Our research team uses software with MPEG codecs for video analysis. Do we need to
report this and pay royalties?

A: It depends on the nature of your use. Many MPEG-LA/Via Licensing Alliance agreements
include a provision for "personal and non-commercial use" by a consumer, which generally
does not require royalty payments.[1] If your research is purely non-commercial and does not
involve selling a product or service that uses the MPEG technology, you may fall under this
exemption. However, the definition of "non-commercial" in a research context can be nuanced.

Q2: How is "non-commercial use" defined for a research team?
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A: The license agreements often refer to "personal and non-commercial use of a consumer".[1]
While a precise definition for research teams is not explicitly provided in publicly available
documents, it generally implies that the use of the technology is not for financial gain. If your
research is funded by a grant without direct commercial deliverables, it is more likely to be
considered non-commercial. However, if the research is part of a commercial drug
development pipeline or involves selling data or services, it would likely be considered
commercial.

Q3: What if our research is funded by a commercial entity?

A: If your research is sponsored by a for-profit company and the results are intended for that
company's commercial products, your use of MPEG codecs would likely be considered
commercial. In this scenario, the commercial entity sponsoring the research would be
responsible for securing the appropriate licenses and handling royalty reporting.

Q4: What are the typical royalty thresholds for commercial use?

A: Royalty terms vary depending on the specific MPEG standard being used. For some
standards, there have been royalty-free thresholds to encourage adoption. For example,
historically, the first 100,000 units of a product implementing the HEVC standard each year
were exempt from royalties. It is crucial to consult the specific license agreement for the
technology you are using to understand the exact terms.

Q5: Who is ultimately responsible for royalty payments?

A: The end-user product manufacturer or the entity that makes the final modification to a
product for sale is typically responsible for paying royalties.[2] In a research context, if you are
developing a product that incorporates MPEG technology and will be distributed or sold, your
institution would likely be considered the manufacturer and be responsible for licensing and
reporting.

Q6: What is the process for reporting royalties if our use is deemed commercial?

A: Licensees are generally required to self-report their production and sales of products that
incorporate the licensed technology.[2] Via Licensing Alliance, as the successor to MPEG LA,
has the right to audit licensees to ensure compliance. The specific reporting forms, frequency,
and procedures will be detailed in the license agreement you sign.
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Q7: Who should we contact for clarification on our specific situation?

A: For definitive guidance, it is highly recommended to contact Via Licensing Alliance directly.
They can provide clarification on license terms and help you determine if your research
activities require a commercial license.

Contact Information for Via Licensing Alliance:

Department Email
General Inquiries --INVALID-LINK--
Press Inquiries --INVALID-LINK--

Royalty Reporting Decision Workflow for Research
Teams

The following diagram illustrates the decision-making process for determining if your research

team needs to engage in royalty reporting.
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Start: Using MPEG Codec in Research

Is the use of the codec for a commercial purpose?

Commercial use is likely. A license is required.

(Sign a license agreement with Via Licensing AIIiance)

No royalty reporting is likely required under the 'personal and non-commercial use' provision|

Uncertain?

Y

Contact Via Licensing Alliance for clarification on your specific use case. H——— Follow the royalty reporting procedures outlined in the license agreemeng

Click to download full resolution via product page

Royalty reporting decision workflow for research teams.
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Disclaimer: This information is for guidance purposes only and does not constitute legal advice.
Research teams should consult with their institution's legal counsel and contact Via Licensing
Alliance directly to ensure compliance with all licensing requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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